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Compound of Interest

Compound Name: PhotoClick Sphingosine

Cat. No.: B15549996 Get Quote

PhotoClick Sphingosine Technical Support
Center
Welcome to the technical support center for PhotoClick Sphingosine. This guide provides

detailed information on the stability, storage, and handling of PhotoClick Sphingosine, along

with troubleshooting advice to ensure the success of your experiments.

Frequently Asked Questions (FAQs)
1. How should I store PhotoClick Sphingosine upon arrival?

PhotoClick Sphingosine should be stored at -20°C immediately upon receipt.[1][2][3][4] It is

shipped on wet or blue ice to maintain its stability during transit.[1][4]

2. What is the long-term stability of PhotoClick Sphingosine?

When stored properly at -20°C, PhotoClick Sphingosine is stable for at least one to two

years.[1][2][5]

3. Is PhotoClick Sphingosine sensitive to light?

PhotoClick Sphingosine contains a photoactivatable diazirine group.[1][2] This group is

designed to be activated by UV light (typically around 350-365 nm) to initiate cross-linking to

interacting molecules. While it is generally stable under standard laboratory lighting, it is good
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practice to minimize exposure to direct light sources, especially UV light, to prevent premature

activation and degradation. Store in the dark and prepare solutions in a subdued light

environment.

4. In what solvent is PhotoClick Sphingosine soluble?

PhotoClick Sphingosine is soluble in ethanol.[1] It is typically provided as a solution in

ethanol or as a powder that can be dissolved in ethanol to create a stock solution.

5. How do I prepare a working solution for cell-based experiments?

A common protocol for preparing a working solution for cell-based assays involves the following

steps:

Prepare a stock solution of PhotoClick Sphingosine in ethanol (e.g., 6 mM).[6]

Dilute the stock solution to the desired final concentration (e.g., 0.5 µM) in pre-warmed

(37°C) cell culture medium, such as DMEM with delipidated fetal bovine serum (FBS).[6]

To ensure the lipid is homogeneously mixed in the aqueous medium, it is recommended to

incubate the working solution at 37°C for 5 minutes, sonicate for 5 minutes, and then

incubate for an additional 5 minutes at 37°C.[6]
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Problem Possible Cause Suggested Solution

Low or no "click" reaction

signal

Inefficient cellular uptake or

metabolism

Optimize the incubation time

and concentration of

PhotoClick Sphingosine. The

optimal concentration can be

cell-type dependent.[6] Ensure

cells are healthy and not overly

confluent.

Degradation of PhotoClick

Sphingosine

Ensure proper storage at

-20°C and protect from light

during handling. Prepare fresh

working solutions for each

experiment.

Inefficient photo-crosslinking

Check the wavelength and

intensity of your UV light

source. Diazirines are typically

activated by UV light in the

350-365 nm range. Optimize

the duration of UV exposure.

Issues with the click chemistry

reaction

Use fresh click chemistry

reagents. Ensure the correct

concentrations and reaction

conditions (e.g., catalyst,

temperature) are used.

High background signal
Non-specific binding of the

probe

Reduce the concentration of

PhotoClick Sphingosine.[6]

Ensure adequate washing

steps after incubation with the

probe to remove any unbound

lipid.

Pre-activated probe Protect the probe from

excessive light exposure

during all steps of the
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experiment before the

intended photo-activation step.

Cell toxicity
High concentration of

PhotoClick Sphingosine

Titrate the concentration of

PhotoClick Sphingosine to find

the optimal balance between

signal and cell viability. High

concentrations of sphingosine

analogs can be toxic to cells.

[6]

Ethanol concentration in the

final working solution

Ensure the final concentration

of the ethanol solvent is low

enough to not affect cell

health.

Quantitative Data Summary
Storage and Stability

Parameter Condition

Storage Temperature -20°C[1][2][3][4]

Long-term Stability ≥ 2 years at -20°C[1]

Shipping Condition Wet or Blue Ice[1][4]

Physicochemical Properties
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Property Value

Molecular Formula C₁₉H₃₃N₃O₂[1]

Molecular Weight 335.5 g/mol [1]

Purity ≥95%[1]

Formulation A solution in ethanol or powder[1][3]

Solubility Soluble in Ethanol[1]

λmax 349 nm[1]

Experimental Protocols & Signaling Pathways
General Workflow for PhotoClick Sphingosine Labeling and Detection

The following diagram illustrates a typical experimental workflow for using PhotoClick
Sphingosine to label and identify interacting proteins in live cells.
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Caption: Experimental workflow for PhotoClick Sphingosine.
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PhotoClick Sphingosine in Cellular Metabolism

PhotoClick Sphingosine is an analog of sphingosine and is expected to enter into similar

metabolic pathways. The diagram below shows a simplified pathway of how it may be

metabolized within the cell.
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Caption: Metabolic pathway of PhotoClick Sphingosine.

Troubleshooting Logic Diagram

This diagram provides a logical flow for troubleshooting common issues encountered during

experiments with PhotoClick Sphingosine.
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Caption: Troubleshooting workflow for PhotoClick Sphingosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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